Cas no 902918-98-3 (1-(4-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 1-(4-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 902918-98-3
• MF: C₂₂H₁₉FN₃O₃
• MW: 392.402968645096
• CID: 5901269
• PubChem ID: 73723914
• Update Time: 2025-10-28

1-(4-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 902918-98-3
• 1-(4-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

• Inchi： 1S/C22H19FN3O3/c1-29-18-10-6-16(7-11-18)14-26-21(27)19-3-2-12-24-20(19)25(22(26)28)13-15-4-8-17(23)9-5-15/h2-12,19H,13-14H2,1H3/q+1
• InChI Key： HWDLVLXWXXWVQR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C[N+]1C(N(CC2C=CC(=CC=2)OC)C(C2C=CC=NC=12)=O)=O

Computed Properties

• Exact Mass: 392.14104464g/mol
• Monoisotopic Mass: 392.14104464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62Ų

Additional information on 1-(4-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Introduction to 1-(4-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 902918-98-3)

1-(4-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 902918-98-3) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrido-pyrimidine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates fluorine and methoxy substituents on aromatic rings, which are strategically positioned to modulate its pharmacokinetic and pharmacodynamic properties.

The significance of this compound lies in its potential as a lead molecule for drug discovery. Pyrido-pyrimidine derivatives have been extensively studied for their roles in modulating various biological pathways, including those involved in cancer, inflammation, and neurological disorders. The presence of both fluorophenyl and methoxyphenyl groups in the structure of 1-(4-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione introduces unique electronic and steric properties that can influence its binding affinity to biological targets. This makes it a promising candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various enzymes and receptors with high precision. Studies have suggested that the fluorine substituent may enhance the metabolic stability of the molecule while also improving its ability to cross the blood-brain barrier. Additionally, the methoxy group could contribute to selective binding by altering the electronic distribution around the heterocyclic core.

In vitro studies have begun to explore the biological activity of 1-(4-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione, revealing potential effects on kinases and other enzymes implicated in disease pathways. For instance, preliminary data indicate that this compound may exhibit inhibitory activity against certain tyrosine kinases, which are overexpressed in various cancers. The dual substitution pattern on the pyrido-pyrimidine core is thought to contribute to its specificity by interacting with key residues in the active sites of these enzymes.

The synthesis of this compound represents a significant challenge due to its complex structural features. However, modern synthetic methodologies have made it possible to construct such molecules with increasing efficiency and purity. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step organic transformations have been employed to assemble the required framework. The successful synthesis not only demonstrates advances in synthetic chemistry but also opens up new avenues for exploring related derivatives with tailored biological activities.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms can significantly influence the pharmacological properties of molecules by affecting their lipophilicity, metabolic stability, and binding affinity. In 1-(4-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione, the fluorine atom is positioned such that it can interact favorably with hydrogen bond donors or acceptors in biological targets. This interaction can lead to enhanced binding interactions compared to non-fluorinated analogs.

Furthermore，the methoxy group serves multiple purposes beyond merely enhancing solubility or metabolic stability. It can act as a bioisostere for hydroxyl groups or other functional moieties found in biologically active compounds. This flexibility allows chemists to modify the molecule without drastically altering its core pharmacophore. Such adaptability is crucial for optimizing drug candidates during preclinical development.

Current research efforts are focused on evaluating the pharmacokinetic profile of 1-(4-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione through in vivo studies. These studies aim to assess its absorption、distribution、metabolism、excretion (ADME) properties，as well as its potential toxicity profile。Understanding these parameters is essential for determining whether this compound has sufficient pharmacological merit to proceed into clinical trials。

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying promising drug candidates like 1-(4-fluorophenyl)methyl-3-(4-methoxyphenyl)methyl-1H，2H，3H，4H-pyrido 2， 3 - d pyrimidine - 2 ， 4 - dione。 By systematically testing large libraries of compounds against various biological targets，researchers can quickly identify molecules with desirable activity profiles。This approach has been particularly effective in identifying inhibitors of kinases and other enzymes that play critical roles in disease pathways。

The future prospects for 1-( 4 - fluoro phenyl ) methyl - 3 - ( 4 - meth oxy phenyl ) methyl - 1 H ， 2 H ， 3 H ， 4 H - pyrido 2 ， 3 - d pyrimidine - 2 ， 4 - dione are promising，with ongoing studies aimed at optimizing its potency、selectivity、and pharmacokinetic properties。Collaborative efforts between synthetic chemists、biologists、and pharmacologists are essential for translating laboratory discoveries into clinical applications。

In conclusion,1-( ( ( ( ( ( ( ( ( ( ( ( ( ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) -fluorophenyl)methyl)- ( ( ( ( ( ( ( ( ( ( ( ( ( ( methoxyphenyl)methyl)-1 H , H , H , H - pyrido dpyrimidine dione) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features and promising biological activities make it a valuable candidate for further research。 As our understanding of disease mechanisms continues to evolve， compounds like this will play an increasingly important role in developing innovative therapies。